4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride

• IUPAC Name: 4-fluoro-N-piperidin-3-ylbenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C11H15FN2O2S.ClH/c12-9-3-5-11(6-4-9)17(15,16)14-10-2-1-7-13-8-10;/h3-6,10,13-14H,1-2,7-8H2;1H
• InChI Key: XPLRTZQSJDNBNL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NS(=O)(=O)C2=CC=C(C=C2)F.Cl
• Molecular Formula: C11H16ClFN2O2S
• Molecular Weight: 294.77 g/mol
• CAS No.: 1353980-97-8

Description

“4-Fluoro-N-(piperidin-3-yl)benzenesulfonamide hydrochloride” is a chemical compound with the molecular formula C11H15FN2O2S•HCl. It is a solid substance.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For example, the structure of similar compounds was confirmed by 1H and 13C NMR and mass spectra.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex and depend on the specific conditions and reagents used. As an example, in the synthesis of similar compounds, a reaction involving piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 294.77. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.

Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

This compound has been utilized in quantum chemical calculations and molecular dynamics simulations to investigate the adsorption and corrosion inhibition properties of piperidine derivatives on the corrosion of iron. The study by Kaya et al. (2016) focused on various global reactivity parameters and adsorption behaviors on metal surfaces, contributing valuable insights into corrosion inhibition and surface chemistry (Kaya et al., 2016).

Structural Investigation in Dementia Treatment

A structural investigation of AND-1184, a potential API for the treatment of dementia, and its hydrochloride form was conducted by Pawlak et al. (2021). This study involved single-crystal X-ray and solid-state NMR characterization, providing detailed insights into the molecular structure relevant to pharmaceutical applications (Pawlak et al., 2021).

Design and Synthesis of Antagonists

Zajdel et al. (2012) conducted a study focusing on the design, synthesis, and evaluation of arylsulfonamide/amide derivatives of piperidines as potent 5-HT₇ receptor antagonists. This research is significant for developing novel treatments in psychopharmacology and neurology (Zajdel et al., 2012).

Carbonic Anhydrase Inhibitors for Pharmacologic Applications

Research by Congiu et al. (2015) on benzenesulfonamide derivatives incorporating ureido moieties investigated their role as inhibitors of carbonic anhydrase isoforms, indicating potential pharmacologic applications, including antitumor agents (Congiu et al., 2015).

Pharmacokinetics in Anaplastic Lymphoma Kinase Inhibitors

Teffera et al. (2013) studied the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, which included 4-fluoro-N-(piperidin-4-yl)benzenesulfonamide hydrochloride. This research is crucial for understanding the metabolic and clearance mechanisms of potential cancer treatments (Teffera et al., 2013).

Design and Evaluation of CA IX Inhibitors

A study by Lolak et al. (2019) on ureido benzenesulfonamides incorporating triazine moieties as carbonic anhydrase IX inhibitors provided valuable insights into the development of anticancer agents, highlighting the compound's potential in targeted cancer therapy (Lolak et al., 2019).